Cas no 1260854-90-7 (3-(5-fluoro-2-nitrophenyl)azetidine)

• Product Name: 3-(5-fluoro-2-nitrophenyl)azetidine
• CAS No: 1260854-90-7
• MF: C₉H₉FN₂O₂
• MW: 196.178365468979
• CID: 6221989
• PubChem ID: 129916232
• Update Time: 2025-05-22

3-(5-fluoro-2-nitrophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-2-nitrophenyl)azetidine
• 1260854-90-7
• EN300-1843769

• Inchi： 1S/C9H9FN2O2/c10-7-1-2-9(12(13)14)8(3-7)6-4-11-5-6/h1-3,6,11H,4-5H2
• InChI Key： SBFUZXMJNQMZQC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1CNC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.06480570g/mol
• Monoisotopic Mass: 196.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.8Ų

Additional information on 3-(5-fluoro-2-nitrophenyl)azetidine

Comprehensive Analysis of 3-(5-fluoro-2-nitrophenyl)azetidine (CAS No. 1260854-90-7): Properties, Applications, and Research Insights

3-(5-fluoro-2-nitrophenyl)azetidine (CAS No. 1260854-90-7) is a fluorinated nitrophenyl-substituted azetidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic building blocks, which are pivotal in modern drug discovery due to their structural versatility and bioactivity. The presence of both fluoro and nitro functional groups enhances its reactivity, making it a valuable intermediate for synthesizing complex molecules.

In recent years, the demand for fluorinated compounds like 3-(5-fluoro-2-nitrophenyl)azetidine has surged, driven by their applications in precision medicine and crop protection. Researchers are particularly interested in its potential as a pharmacophore in kinase inhibitors and antimicrobial agents. The compound's unique azetidine ring contributes to improved metabolic stability and binding affinity, addressing key challenges in drug development.

From a synthetic chemistry perspective, CAS No. 1260854-90-7 serves as a critical precursor for cross-coupling reactions and catalyzed transformations. Its electron-withdrawing nitro group facilitates nucleophilic aromatic substitutions, while the fluorine atom offers opportunities for radio-labeling in PET imaging probes—a hot topic in diagnostic research. These attributes align with the growing interest in theranostics (therapy + diagnostics) and personalized healthcare solutions.

Environmental and regulatory considerations also shape the discourse around this compound. As industries prioritize green chemistry, methodologies for sustainable synthesis of 3-(5-fluoro-2-nitrophenyl)azetidine are being explored. Computational tools like AI-driven retrosynthesis (frequently searched in 2024) help optimize routes to minimize waste, reflecting broader trends in ESG-compliant chemical production.

Market analysts highlight the compound's role in next-generation agrochemicals, where its structural motifs appear in novel pesticide formulations with reduced ecological impact. Patent filings reveal its incorporation into candidate drugs targeting inflammatory diseases—a response to the global focus on immune modulation post-pandemic.

In conclusion, 3-(5-fluoro-2-nitrophenyl)azetidine exemplifies the convergence of medicinal chemistry and materials science. Its multifaceted applications—from bioconjugation to catalysis—position it as a compound of enduring relevance in both academic and industrial settings. Ongoing studies continue to uncover new dimensions of its utility, ensuring its prominence in scientific literature and high-value chemical markets.